Cas no 51567-05-6 (tert-butyldiisopropylphosphine)

• Product name: tert-butyldiisopropylphosphine
• CAS No: 51567-05-6
• MF: C₁₀H₂₃P
• MW: 174.263384103775
• CID: 935554
• PubChem ID: 24883018

tert-butyldiisopropylphosphine Chemical and Physical Properties

Names and Identifiers

• tert-butyldiisopropylphosphine
• tert-butyl-di(propan-2-yl)phosphane
• 639346_ALDRICH
• AC1LBBS1
• AC1Q7DP2
• AR-1L6143
• CTK4J4475
• Phosphine, (1,1-dimethylethyl)bis(1-methylethyl)-
• tert-Butyl(diisopropyl)phosphine
• 51567-05-6
• tert-Butyl(diisopropyl)phosphine #
• MFCD06200720
• t-Butyldiisopropylphosphine
• OLSMQSZDUXXYAY-UHFFFAOYSA-N
• di-isopropyl-t-butylphosphane
• SCHEMBL984937
• tert-Butyldiisopropylphosphine, 97%
• F17197
• DTXSID30339259

• MDL： MFCD06200720
• Inchi： InChI=1S/C10H23P/c1-8(2)11(9(3)4)10(5,6)7/h8-9H,1-7H3
• InChI Key： OLSMQSZDUXXYAY-UHFFFAOYSA-N
• SMILES： CC(C)P(C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 174.15400
• Monoisotopic Mass: 174.153737731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.837 g/mL at 25 °C(lit.)
• Boiling Point: 77-79 °C/10 mmHg(lit.)
• Flash Point: 73.9±25.0 °C
• PSA: 13.59000
• LogP: 4.08360
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Solubility: Not available

tert-butyldiisopropylphosphine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H250-H314
• Warning Statement： P222-P231-P280-P305+P351+P338-P310-P422
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 17-34
• Safety Instruction： 7-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R17; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyldiisopropylphosphine Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on tert-butyldiisopropylphosphine

tert-Butyldiisopropylphosphine (CAS No. 51567-05-6): A Versatile Ligand in Modern Catalysis and Material Science

In the realm of organophosphorus chemistry, tert-butyldiisopropylphosphine (CAS No. 51567-05-6) stands out as a highly efficient ligand with broad applications in homogeneous catalysis, polymer science, and advanced material synthesis. Its unique steric and electronic properties make it a preferred choice for researchers aiming to optimize reaction kinetics and selectivity. This article delves into the molecular characteristics, industrial relevance, and cutting-edge applications of this compound, addressing trending queries such as "tert-butyldiisopropylphosphine uses", "CAS 51567-05-6 safety data", and "phosphine ligands in cross-coupling reactions".

The tert-butyldiisopropylphosphine structure features a bulky tert-butyl group and two isopropyl substituents, which confer exceptional steric hindrance. This design enhances its stability against oxidation and unwanted side reactions, a feature frequently highlighted in searches like "air-stable phosphine ligands". Its role in palladium-catalyzed cross-coupling reactions—such as Suzuki-Miyaura and Heck couplings—has been extensively documented, aligning with the growing demand for "green chemistry alternatives" and "high-yield catalytic systems".

Recent advancements in nanotechnology have further expanded the utility of CAS 51567-05-6. For instance, its incorporation into quantum dot synthesis has sparked interest in forums discussing "phosphine ligands for nanomaterials". The compound’s ability to modulate surface reactivity of nanoparticles addresses common challenges in "colloidal stability" and "size-controlled synthesis", topics frequently explored in AI-driven research tools.

From a commercial perspective, tert-butyldiisopropylphosphine is pivotal in pharmaceutical intermediates and agrochemical production. Searches for "cost-effective phosphine ligands" or "scalable catalytic processes" often lead to discussions about its cost-performance ratio compared to alternatives like triarylphosphines. Regulatory compliance is another hotspot, with queries such as "51567-05-6 handling guidelines" emphasizing the need for proper storage under inert atmospheres.

In summary, tert-butyldiisopropylphosphine (CAS No. 51567-05-6) exemplifies the synergy between molecular design and practical utility. Its adaptability to evolving scientific needs—from catalysis to nanotechnology—ensures its prominence in both academic and industrial settings. By addressing high-traffic keywords like "tert-butyldiisopropylphosphine synthesis" and "phosphine ligand selectivity", this overview bridges technical depth with real-world relevance.